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Compound of Interest

Compound Name: 6-Nitrobenzo[D]isoxazole

Cat. No.: B3028926 Get Quote

Introduction

The covalent labeling of biomolecules with fluorescent probes is a cornerstone of modern life

sciences research, enabling the sensitive detection and visualization of proteins, peptides, and

other amine-containing molecules.[1][2] Among the various strategies, fluorogenic reactions—

in which a non-fluorescent reagent becomes highly fluorescent upon reacting with its target—

offer significant advantages by minimizing background signal and enabling real-time

monitoring.[3][4] 6-Nitrobenzo[d]isoxazole, also known as 6-nitro-2,1-benzisoxazole, is a

powerful fluorogenic reagent for the specific labeling of primary and secondary amines. While

structurally related to the precursors of the well-known 7-nitrobenz-2-oxa-1,3-diazole (NBD)

family of dyes, 6-Nitrobenzo[d]isoxazole provides a distinct pathway to generating a highly

fluorescent aminobenzofurazan derivative, making it an invaluable tool for researchers in

biochemistry and drug development.[5]

This application note provides a comprehensive guide to the mechanism, practical application,

and key protocols for using 6-Nitrobenzo[d]isoxazole as a turn-on fluorescent probe for

amines.

Section 1: The Chemistry of Fluorogenic Activation
The utility of 6-Nitrobenzo[d]isoxazole as a fluorogenic probe lies in a specific and irreversible

chemical transformation. The isoxazole ring system in the parent molecule is electronically

stable but non-fluorescent. However, the nitro group at the 6-position renders the molecule

susceptible to nucleophilic attack.
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Mechanism of Action:

The reaction is initiated by the nucleophilic attack of a primary or secondary amine on the

isoxazole ring. This attack leads to the cleavage of the weak N-O bond, followed by an

intramolecular rearrangement.[6][7] The process culminates in the formation of a stable and

highly fluorescent 5-amino-6-nitrobenzofurazan derivative. This product possesses a strong

intramolecular charge-transfer (ICT) character, with the amino group acting as an electron

donor and the nitro-substituted benzofurazan core acting as an electron acceptor. This "push-

pull" electronic system is the fundamental origin of the product's intense fluorescence, which is

absent in the precursor molecule.
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1. Preparation

2. Labeling Reaction

3. Purification

4. Analysis

Dissolve Peptide in
Reaction Buffer (pH 8.5)

Combine Peptide and Reagent
(3-5 fold molar excess of reagent)

Prepare 6-Nitrobenzo[d]isoxazole
Stock in DMF

Incubate 1-2 hours at RT
(Protected from light)

Apply Reaction Mixture to
Size-Exclusion Column
(e.g., Sephadex G-25)

Elute with Buffer

Collect Fractions

Identify Fluorescent Fractions
(Labeled Peptide)

Early Elution

Identify Non-Fluorescent Fractions
(Free Reagent/Byproducts)

Late Elution

Confirm Labeling via
Spectroscopy / Mass Spec

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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